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Compound of Interest

Compound Name: Triethoxy-p-tolylsilane

Cat. No.: B092550

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethoxy-p-tolylsilane is a member of the organosilane family, a class of compounds
characterized by the presence of a carbon-silicon bond. These compounds find diverse
applications in chemical synthesis and materials science. This technical guide provides a
comprehensive overview of the Chemical Abstracts Service (CAS) number and critical safety
information for Triethoxy-p-tolylsilane, intended to inform researchers, scientists, and
professionals in drug development about its proper handling, storage, and potential hazards.

Chemical Identification

Identifier Value

Chemical Name Triethoxy-p-tolylsilane
CAS Number 18412-57-2
Molecular Formula C13H2203Si
Molecular Weight 254.40 g/mol

p-Tolyltriethoxysilane, Silane, triethoxy(4-
Synonyms
methylphenyl)-
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Physical and Chemical Properties

A clear understanding of the physical and chemical properties of Triethoxy-p-tolylsilane is
fundamental to its safe handling and use in experimental settings.

Property Value

Appearance Colorless liquid

Density 0.986 g/mL at 25 °C
Boiling Point 104-106 °C at 1.8 mm Hg
Flash Point > 230 °F (> 110 °C)
Refractive Index n20/D 1.464

Vapor Pressure 0.0155 mmHg at 25°C

Safety and Hazard Information

Triethoxy-p-tolylsilane is classified as a hazardous substance. Adherence to safety protocols
is crucial to minimize risk.

GHS Hazard Classification[1]

 Skin Irritation: Category 2 (Causes skin irritation, H315)[1][2]

o Eye Irritation: Category 2 (Causes serious eye irritation, H319)[1][2]

Precautionary Statements[1]
e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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e P332 + P313: If skin irritation occurs: Get medical advice/attention.
o P337 + P313: If eye irritation persists: Get medical advice/attention.

e P362 + P364: Take off contaminated clothing and wash it before reuse.

Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values, for Triethoxy-p-tolylsilane are not readily available in the public
domain. However, data for the related compound Triethoxysilane (CAS No. 998-30-1) can
provide some insight into the potential toxicity profile, though it should be interpreted with
caution as they are different chemical entities.

Toxicological Data for Triethoxysilane (CAS: 998-30-1)

Route of Exposure Species Value

>2000 mg/kg (male), 1000-

Oral (LD50) Rat

2000 mg/kg (female)
Dermal (LD50) Rabbit >2000 mg/kg
Inhalation (LC50) Rat 0.5-1.3 mg/L/4h

Experimental Protocols for Safety Assessment

While specific experimental reports on the safety of Triethoxy-p-tolylsilane are not publicly
available, the hazard classifications indicate that studies consistent with the following OECD
(Organisation for Economic Co-operation and Development) guidelines would have been
conducted. These guidelines provide the framework for assessing the skin and eye irritation
potential of chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline details the procedure for assessing the potential of a substance to cause
irreversible (corrosion) or reversible (irritation) inflammatory changes to the skin.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b092550?utm_src=pdf-body
https://www.benchchem.com/product/b092550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methodology Overview:

Animal Model: The albino rabbit is the recommended species.

Application: A small amount of the test substance (typically 0.5 mL for liquids) is applied to a
shaved patch of skin.

Exposure: The substance is held in contact with the skin for a defined period, usually 4
hours, under a semi-occlusive dressing.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after removal of the dressing.

Scoring: The severity of the skin reactions is graded according to a numerical scoring
system.

Classification: The substance is classified as an irritant or corrosive based on the severity
and reversibility of the observed skin reactions.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline outlines the procedure for determining the potential of a substance to produce

irritation or corrosion in the eye.

Methodology Overview:

Animal Model: The albino rabbit is the preferred species.

Application: A small volume of the test substance (typically 0.1 mL for liquids) is instilled into
the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at
specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The severity of the ocular lesions is graded using a standardized scoring system.

Classification: The substance is classified based on the severity and persistence of the
observed eye lesions.
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Safe Handling and Storage Workflow

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel. The following diagram illustrates a logical workflow for the safe use of Triethoxy-p-
tolylsilane.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b092550?utm_src=pdf-body
https://www.benchchem.com/product/b092550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triethoxy-p-tolylsilane.
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Personal Protective Equipment (PPE)

Based on the known hazards, the following personal protective equipment should be worn
when handling Triethoxy-p-tolylsilane:

o Eye/Face Protection: Chemical safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

» Respiratory Protection: In case of insufficient ventilation, a NIOSH-approved respirator with
an organic vapor cartridge is recommended.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

» After inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.

o After ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.

Spillage and Disposal

In the event of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and
place it in a suitable container for disposal. Dispose of waste in accordance with local, state,
and federal regulations.

Conclusion
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Triethoxy-p-tolylsilane is a valuable chemical for research and development with defined
physical and chemical properties. Its primary hazards are skin and eye irritation. While specific
guantitative toxicological data for this compound are not readily available, a thorough
understanding of its known hazards, adherence to safe handling protocols, and the use of
appropriate personal protective equipment are essential for its safe use in a laboratory setting.
Researchers should always consult the most up-to-date Safety Data Sheet (SDS) before
working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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